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Compound of Interest

Compound Name: SU5214

Cat. No.: B15580644 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for assessing the effect of the kinase

inhibitor SU5214 on cell viability using MTT and XTT assays. SU5214 is a modulator of

tyrosine kinase signal transduction, primarily targeting Vascular Endothelial Growth Factor

Receptor 2 (VEGFR2) and Epidermal Growth Factor Receptor (EGFR).

Mechanism of Action: SU5214 as a Kinase Inhibitor
SU5214 exerts its biological effects by inhibiting the kinase activity of key receptor tyrosine

kinases (RTKs) involved in cell proliferation, survival, and angiogenesis. Its primary targets are:

VEGFR2 (KDR/Flk-1): A key mediator of angiogenesis, the formation of new blood vessels.

Inhibition of VEGFR2 by SU5214 can block the signaling cascade that leads to endothelial

cell proliferation, migration, and survival.

EGFR (ErbB1/HER1): A receptor tyrosine kinase that plays a crucial role in regulating cell

growth, proliferation, and differentiation. Dysregulation of the EGFR signaling pathway is a

common feature in many types of cancer.[1]

By inhibiting these pathways, SU5214 can effectively reduce the viability of cancer cells that

are dependent on these signaling cascades for their growth and survival.
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Data Presentation: SU5214 IC50 Values
The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function. The following table summarizes the

reported IC50 values for SU5214 in different contexts. It is important to note that IC50 values

can vary depending on the cell line, assay type, and experimental conditions.[2]

Target/Cell Line Assay Type IC50 (µM) Reference

VEGFR2 (FLK-1) Cell-free kinase assay 14.8

EGFR Cell-free kinase assay 36.7

Signaling Pathways and Experimental Workflow
The following diagrams illustrate the signaling pathways affected by SU5214 and the general

experimental workflow for assessing its impact on cell viability.
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Cell Viability Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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